Cas no 326409-72-7 ((4-(1H-Imidazol-2-yl)phenyl)methanamine)

(4-(1H-Imidazol-2-yl)phenyl)methanamine structure
326409-72-7 structure
Product Name:(4-(1H-Imidazol-2-yl)phenyl)methanamine
CAS No:326409-72-7
MF:C10H11N3
MW:173.214441537857
MDL:MFCD09908845
CID:1040566
PubChem ID:15542856
Update Time:2025-04-20

(4-(1H-Imidazol-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-(1H-Imidazol-2-yl)phenyl)methanamine
    • (4-(1H-Imidazol-2-yl)phenyl)methamine
    • [4-(1H-imidazol-2-yl)phenyl]methanamine
    • 4-(1H-imidazol-2-yl)benzylamine
    • 4-(1H-imidazol-2-yl)-benzylamine
    • AGN-PC-00PLVP
    • AK103939
    • ANW-64334
    • CTK8C0207
    • SureCN7115596
    • MFCD09908845
    • DTXSID90573894
    • BNA40972
    • EN300-3081097
    • CS-0451053
    • 1-[4-(1H-Imidazol-2-yl)phenyl]methanamine
    • SY393422
    • 326409-72-7
    • SCHEMBL7115596
    • VS-0248
    • Benzenemethanamine,4-(1H-imidazol-2-yl)-
    • F18212
    • DS-018387
    • AKOS006314297
    • Benzenemethanamine, 4-(1H-imidazol-2-yl)-
    • MDL: MFCD09908845
    • Inchi: 1S/C10H11N3/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7,11H2,(H,12,13)
    • InChI Key: VDRVYAZGWHECCL-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),
  • PSA: 54.7

(4-(1H-Imidazol-2-yl)phenyl)methanamine Pricemore >>

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